Cas no 496811-17-7 (Benzoic acid, 2-(9Z)-9-hexadecenyl-6-hydroxy-)

• Product Name: Benzoic acid, 2-(9Z)-9-hexadecenyl-6-hydroxy-
• CAS No: 496811-17-7
• MF: C₂₃H₃₆O₃
• MW: 360.53014755249
• CID: 1525208
• PubChem ID: 71362565
• Update Time: 2025-04-21

Benzoic acid, 2-(9Z)-9-hexadecenyl-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(9Z)-9-hexadecenyl-6-hydroxy-
• 2-hexadec-9-enyl-6-hydroxybenzoic acid
• DTXSID70786182
• 2-(HEXADEC-9-EN-1-YL)-6-HYDROXYBENZOIC ACID
• 496811-17-7

• Inchi： 1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19-21(24)22(20)23(25)26/h7-8,16,18-19,24H,2-6,9-15,17H2,1H3,(H,25,26)
• InChI Key： RIXNONLMBFYYKR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1C(=O)O)CCCCCCCCC=CCCCCCC

Computed Properties

• Exact Mass: 360.26658
• Monoisotopic Mass: 360.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53